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Compound of Interest

Compound Name: N-benzyl-3-chloroaniline

CAS No.: 50798-95-3

Cat. No.: B8781840 Get Quote

Given the absence of a specific SDS for N-benzyl-3-chloroaniline, a presumptive hazard

classification is derived from its structural components: the highly toxic 3-chloroaniline core and

the bioactive benzyl group. The resulting analysis indicates that this compound should be

handled as a substance with a high degree of acute toxicity, potential for organ damage

through repeated exposure, and significant environmental hazards.

The GHS (Globally Harmonized System of Classification and Labelling of Chemicals)

framework provides a universal standard for hazard communication. Based on the data from its

precursors and analogs, N-benzyl-3-chloroaniline is presumed to warrant the following

classifications.

Table 1: Presumptive GHS Hazard Classification for N-benzyl-3-chloroaniline
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Hazard Class Category Hazard Statement GHS Pictogram

Acute Toxicity (Oral) Category 3
H301: Toxic if

swallowed
Skull and Crossbones

Acute Toxicity

(Dermal)
Category 3

H311: Toxic in contact

with skin
Skull and Crossbones

Acute Toxicity

(Inhalation)
Category 3 H331: Toxic if inhaled Skull and Crossbones

Specific Target Organ

Toxicity (Repeated

Exposure)

Category 2

H373: May cause

damage to organs

through prolonged or

repeated exposure

Health Hazard

Hazardous to the

Aquatic Environment

(Chronic)

Category 1

H410: Very toxic to

aquatic life with long

lasting effects

Environment

This classification is a synthesis derived from the severe hazard profile of 3-chloroaniline[1][2]

[3]. The addition of a benzyl group is not expected to mitigate these intrinsic hazards.

Caption: Presumed GHS Pictograms for N-benzyl-3-chloroaniline.

Part 2: Toxicological Profile Analysis
A compound's toxicity is intrinsically linked to its chemical structure. By deconstructing N-
benzyl-3-chloroaniline into its primary functional components, we can build a scientifically

sound toxicological forecast.

The 3-Chloroaniline Moiety: The Driver of High Toxicity
The dominant contributor to the hazard profile is the 3-chloroaniline portion of the molecule.

Aniline and its chlorinated derivatives are well-documented toxicants.

Acute Toxicity: Safety data for 3-chloroaniline consistently classifies it as Category 3 for

acute oral, dermal, and inhalation toxicity[1][2][4]. This means that small quantities can be

lethal. The primary mechanism of toxicity for anilines is the induction of methemoglobinemia,
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a condition where the iron in hemoglobin is oxidized, rendering it unable to transport

oxygen[5]. Symptoms of exposure can be delayed and include cyanosis (blue lips,

fingernails, and skin), headache, dizziness, nausea, and in severe cases, convulsions and

unconsciousness[5].

Specific Target Organ Toxicity (Repeated Exposure) - STOT RE: Chronic or repeated

exposure to 3-chloroaniline may cause damage to organs[1][3]. The blood, liver, and kidneys

are primary target organs for aniline compounds.

Ecotoxicity: 3-Chloroaniline is classified as very toxic to aquatic life with long-lasting

effects[1][3][6]. Its release into the environment must be strictly avoided as it can cause

significant harm to aquatic ecosystems[5][7].

The Benzyl Moiety: Contributor of Irritation and
Bioactivity
The benzyl group, while less acutely toxic than 3-chloroaniline, introduces its own set of

potential hazards. Data from benzyl chloride, a common precursor, is instructive.

Irritation: Benzyl chloride is a known irritant to the eyes, skin, and respiratory system[8]. It is

reasonable to assume that N-benzyl-3-chloroaniline may also cause irritation upon contact.

Data for the isomeric N-benzyl-4-chloroaniline shows it causes skin and serious eye

irritation[9].

Metabolism and Systemic Effects: The benzyl group can alter the lipophilicity and metabolic

profile of the parent molecule. Once absorbed, the compound will undergo metabolic

processing. While specific pathways for N-benzyl-3-chloroaniline are unstudied, related

compounds like benzyl alcohol can cause systemic effects if absorbed in sufficient

quantities[10].

Part 3: Experimental Protocols for Safe Handling
and Risk Mitigation
The presumptive hazard profile demands stringent, self-validating safety protocols. The

following procedures are based on the inferred high toxicity and should be considered

mandatory.
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Engineering Controls and Personal Protective
Equipment (PPE)
The primary directive is to prevent all routes of exposure.

Experimental Workflow: Chemical Handling

Engineering Control: All manipulations (weighing, transferring, reactions, purification)

involving N-benzyl-3-chloroaniline MUST be performed inside a certified chemical fume

hood to prevent inhalation of vapors or aerosols[6].

Hand Protection: Use nitrile gloves with a thickness of at least 0.4 mm. Given the high

dermal toxicity, double-gloving is strongly recommended. Check glove compatibility charts

and dispose of gloves immediately after handling the material or upon suspected

contamination[1].

Eye Protection: Chemical safety goggles are mandatory. A full face shield should be worn

when handling larger quantities (>5 g) or when there is a risk of splashing[6].

Body Protection: A lab coat must be worn and kept fastened. For operations with a higher

risk of splashes, a chemically resistant apron is required[1].

Respiratory Protection: For situations where engineering controls may not be sufficient (e.g.,

cleaning up a large spill), a respirator with an organic vapor cartridge is necessary[2][4].
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Handling N-benzyl-3-chloroaniline

Work in Chemical Fume Hood

Wear Double Nitrile Gloves

Wear Chemical Safety Goggles

Wear Lab Coat

Risk of Splash?

Add Face Shield
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Click to download full resolution via product page

Caption: Mandatory PPE workflow for handling N-benzyl-3-chloroaniline.

Storage and Handling
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Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

strong oxidizing agents[6]. The container must be kept tightly closed. Store in a locked

cabinet or a designated area for highly toxic substances[3][4]. Protect from direct sunlight, as

anilines can degrade or polymerize upon exposure to light and air[2][11].

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with soap and

water after handling the compound, even if gloves were worn[1][2].

First Aid Measures
Immediate and decisive action is critical in the event of an exposure.

Inhalation: Move the victim to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration. Seek immediate medical attention. Symptoms may be

delayed[1][3][5].

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area

thoroughly with plenty of soap and water for at least 15 minutes. Seek immediate medical

attention[1][3][5].

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention[1][3][5].

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. If the victim is conscious

and alert, give one or two glasses of water to drink. Never give anything by mouth to an

unconscious person. Seek immediate medical attention immediately[1][3][5].

Spill and Disposal Procedures
Spill Response: Evacuate the area. Wear full PPE, including respiratory protection. Contain

the spill using an inert absorbent material like sand or vermiculite. Do not use combustible

materials like sawdust. Collect the absorbed material into a sealed, labeled container for

hazardous waste disposal[3][5].

Waste Disposal: N-benzyl-3-chloroaniline and any materials contaminated with it must be

disposed of as hazardous waste. Do not allow the material to enter drains or waterways due
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to its high aquatic toxicity[1][3][6]. Follow all local, regional, and national regulations for

hazardous waste disposal.

Conclusion
While direct empirical safety data for N-benzyl-3-chloroaniline remains elusive, a rigorous,

science-led inferential analysis of its constituent parts and structural analogs provides a clear

conclusion: this compound must be treated as a significant chemical hazard. Its toxicity profile

is likely dominated by the 3-chloroaniline moiety, indicating high acute toxicity via all routes of

exposure, the potential for target organ damage, and severe ecotoxicity. Researchers and drug

development professionals must adopt the most stringent safety protocols, including dedicated

engineering controls and comprehensive PPE, to mitigate risk. Until a formal SDS becomes

available, this guide provides the necessary framework for handling N-benzyl-3-chloroaniline
with the caution and respect it demands.
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sds-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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